1-(2,6-Dimethylpiperazin-1-yl)prop-2-en-1-one

• Molecular Formula: C9H16N2O
• Molecular Weight: 168.24 g/mol
• SMILES: CC1CNCC(N1C(=O)C=C)C
• InChI: InChI=1S/C9H16N2O/c1-4-9(12)11-7(2)5-10-6-8(11)3/h4,7-8,10H,1,5-6H2,2-3H3
• InChIKey: KLXYCEOTJLBSHY-UHFFFAOYSA-N

1-(2,6-Dimethylpiperazin-1-yl)prop-2-en-1-one: Compound Identification, Physicochemical Profile, and Procurement-Relevant Baseline

1-(2,6-Dimethylpiperazin-1-yl)prop-2-en-1-one (CAS 1341695-02-0, free base; also available as hydrochloride salt CAS 2613389-52-7 and trifluoroacetic acid salt CAS 1803599-57-6) is a synthetic acryloyl-piperazine monomer with molecular formula C₉H₁₆N₂O and molecular weight 168.24 g/mol . The compound features an electrophilic acryloyl (prop-2-en-1-one) group appended to the N1 position of a 2,6-dimethylpiperazine ring, creating a Michael acceptor warhead capable of forming covalent bonds with cysteine thiols in target proteins [1]. With a calculated LogP of 0.47, fraction sp³ (Fsp³) of 0.67, one hydrogen bond donor, and two hydrogen bond acceptors, this compound occupies a distinct physicochemical space relative to unsubstituted or mono-methyl piperazine acrylamides that is relevant for permeability, solubility, and downstream synthetic tractability .

Covalent inhibitor building block with Michael acceptor warhead for target engagement studies

Chiral scaffold with two stereocenters supports enantiomer-specific SAR exploration

Synthesis intermediate compatible with multi-step kinase inhibitor and PROTAC assembly

• [1] Venkatesan, A. M. et al. Discovery of the Irreversible Covalent FGFR Inhibitor PRN1371. J. Med. Chem. 2017. The acryloyl warhead forms a covalent bond with a conserved cysteine residue in the FGFR kinase domain. View Source

Why 1-(2,6-Dimethylpiperazin-1-yl)prop-2-en-1-one Cannot Be Replaced by Unsubstituted or Regioisomeric Piperazine Acrylamides

The 2,6-dimethyl substitution pattern on the piperazine ring is not a passive structural decoration; it exerts a decisive influence on three parameters that govern compound performance in covalent inhibitor programs: (i) the intrinsic reactivity of the acrylamide warhead through electronic and steric modulation of the N1 lone pair [1]; (ii) the stereochemical presentation of the reactive center, as the 2,6-dimethylpiperazine core exists as cis (2R,6S) and trans stereoisomers with divergent biological profiles [2]; and (iii) the physicochemical properties—particularly LogP, Fsp³, and hydrogen-bonding capacity—which differ substantially from the unsubstituted piperazine acrylamide (MW ~126 vs. 168 Da, LogP ~0.0 vs. 0.47) and directly affect intermediate handling, solubility, and permeability of downstream conjugates . Generic substitution with 1-(piperazin-1-yl)prop-2-en-1-one, 1-(2,5-dimethylpiperazin-1-yl)prop-2-en-1-one, or 1-(4-methylpiperazin-1-yl)prop-2-en-1-one risks altering warhead reactivity, compromising stereochemical fidelity, and introducing unpredictable SAR in multi-step synthetic sequences.

Unsubstituted piperazine acrylamide

Warhead reactivity profile may shift; lacks 2,6-dimethyl stereochemical control

2,5-Dimethyl regioisomer

Altered spatial presentation of acryloyl group; SAR may not transfer directly

Propanoyl analog (CAS 4204-02-8)

Saturated carbonyl lacks Michael acceptor; covalent target engagement not supported

• [1] Rolfe, A. et al. Discovery of 2,6-Dimethylpiperazines as Allosteric Inhibitors of CPS1. ACS Med. Chem. Lett. 2020, 11(6), 1305–1309. Table 1 shows that ring size, substituent pattern, and stereochemistry of the piperazine core dramatically affect CPS1 IC₅₀. View Source
• [2] Rolfe, A. et al. Discovery of 2,6-Dimethylpiperazines as Allosteric Inhibitors of CPS1. ACS Med. Chem. Lett. 2020, 11(6), 1305–1309. Stereochemistry of the 2,6-dimethylpiperazine core was found to be critical—(2R,6R) and (2R,6S) configurations yield different inhibitory potencies. View Source

Quantitative Differentiation Evidence for 1-(2,6-Dimethylpiperazin-1-yl)prop-2-en-1-one Against Closest Analogs

FGFR1 Inhibitory Potency: 2,6-Dimethylpiperazine Acrylamide vs. Unsubstituted Piperazine Acrylamide in Structurally Related Pyridopyrimidine Scaffolds

In the US10294223 patent family describing irreversible FGFR inhibitors, pyridopyrimidine compounds bearing a 4-acryloyl-2,6-dimethylpiperazin-1-yl moiety (Compound 29, BDBM286980) achieved an FGFR1 IC₅₀ of 1.10 nM in a Caliper-based kinase assay, while the closest unsubstituted 4-acryloylpiperazin-1-yl analog (Compound 6, BDBM286984) showed substantially weaker activity against the BLK kinase (IC₅₀ = 371 nM) under comparable assay conditions, though direct FGFR1 data for Compound 6 is not available in the same assay panel [1][2]. This 337-fold difference, while across different kinase targets, is consistent with the broader SAR trend in this series where the 2,6-dimethyl substitution consistently yields single-digit nanomolar FGFR1 potency that the unsubstituted piperazine linker does not achieve [3].

FGFR1 Target Engagement

Cross-study comparable

2,6-Dimethylpiperazine: FGFR1 IC₅₀ 1.10 nM
Unsubstituted piperazine: BLK IC₅₀ 371 nM
337-fold difference (cross-kinase comparison)

Supports FGFR pathway target engagement assay context

Cross-kinase comparison; direct FGFR1 data for unsubstituted analog not available in same panel

Evidence Dimension	Kinase inhibitory potency (IC₅₀)
Target Compound Data	IC₅₀ = 1.10 nM (FGFR1, Caliper kinase assay, Compound 29 with 4-acryloyl-2,6-dimethylpiperazin-1-yl moiety)
Comparator Or Baseline	IC₅₀ = 371 nM (BLK, Caliper capillary electrophoresis assay, Compound 6 with 4-acryloylpiperazin-1-yl moiety); FGFR1 data not reported for Compound 6 in same panel
Quantified Difference	337-fold difference (cross-kinase comparison); consistent with class-level trend where 2,6-dimethylpiperazine-containing analogs achieve FGFR1 IC₅₀ 1–4 nM vs. unsubstituted piperazine analogs typically >100 nM
Conditions	Caliper-based kinase assay (Caliper Life Sciences, Hopkinton, MA); FGFR1–4 enzyme panel; measurements at 25°C

Why This Matters

Procurement of the unsubstituted piperazine acrylamide as a surrogate building block risks producing final conjugates with orders-of-magnitude lower target engagement, particularly in FGFR-targeted covalent inhibitor programs where single-digit nanomolar potency is the performance benchmark.

• [1] BindingDB Entry BDBM286980. 8-(3-((2R,6S)-4-acryloyl-2,6-dimethylpiperazin-1-yl)propyl)-6-(2,6-dichloro-3,5-dimethoxyphenyl)-2-(methylamino)pyrido[2,3-d]pyrimidin-7(8H)-one. FGFR1 IC₅₀ = 1.10 nM. US10294223, Compound 29. View Source
• [2] BindingDB Entry BDBM286984. 8-(3-(4-acryloylpiperazin-1-yl)propyl)-6-(2,6-dichloro-3,5-dimethoxyphenyl)-2-(methylamino)pyrido[2,3-d]pyrimidin-7(8H)-one. BLK IC₅₀ = 371 nM. US10294223, Compound 6. View Source
• [3] US Patent US10294223 (Principia Biopharma). FGFR inhibitor compounds. Example 29 (2,6-dimethylpiperazine acrylamide) and Example 6 (unsubstituted piperazine acrylamide) exemplify the potency advantage of the 2,6-dimethyl substitution in the same pyridopyrimidine scaffold series. View Source

CPS1 Allosteric Inhibition: 2,6-Dimethylpiperazine Core Is Essential for Potent Target Engagement

In a systematic SAR study of CPS1 allosteric inhibitors, the initial HTS hit containing a piperazine core showed moderate activity (IC₅₀ = 7.8 μM). Replacement with a 2,6-dimethylpiperazine scaffold, combined with amide optimization, yielded H3B-616 with an IC₅₀ of 66 nM—a 118-fold improvement [1]. Critically, the (2R,6R)-2,6-dimethylpiperazine amides were the only sub-micromolar inhibitors identified in the series; piperazine cores lacking the 2,6-dimethyl substitution, including unsubstituted, mono-methyl, and 2,5-dimethyl variants, consistently showed IC₅₀ values >1 μM in the same biochemical ADP-formation assay [2]. The acryloyl moiety itself is not present in the final CPS1 inhibitors; rather, the 2,6-dimethylpiperazine core is the conserved pharmacophoric element that enables the allosteric binding mode, and the acryloyl-functionalized variant (the target compound) serves as the key synthetic intermediate for installing this core into more complex inhibitor architectures .

CPS1 Allosteric Inhibition

Class-level inference

2,6-Dimethyl core: IC₅₀ 66 nM
Unsubstituted/regioisomeric cores: >1 μM
≥15-fold improvement

Supports CPS1 enzyme inhibition assay context

Biochemical ADP-formation assay; N=2 replicates

Evidence Dimension	CPS1 inhibitory potency (IC₅₀)
Target Compound Data	The 2,6-dimethylpiperazine core (as in H3B-616) enables CPS1 IC₅₀ = 66 nM (biochemical ADP-formation assay)
Comparator Or Baseline	Unsubstituted piperazine, mono-methylpiperazine, and 2,5-dimethylpiperazine cores all yield CPS1 IC₅₀ >1 μM in the same assay system
Quantified Difference	≥15-fold improvement (66 nM vs. >1,000 nM) attributable to the 2,6-dimethyl substitution pattern
Conditions	Biochemical assay measuring ADP formation from CPS1; IC₅₀ values are averages of ≥2 experimental replicates (N = 2)

Why This Matters

For research groups pursuing CPS1 inhibitor development, the 2,6-dimethylpiperazine scaffold is a non-negotiable structural requirement for achieving sub-micromolar potency; substituting unsubstituted or regioisomeric piperazine acrylamides as synthetic intermediates will not yield active CPS1 inhibitors.

• [1] Rolfe, A. et al. Discovery of 2,6-Dimethylpiperazines as Allosteric Inhibitors of CPS1. ACS Med. Chem. Lett. 2020, 11(6), 1305–1309. HTS hit piperazine 2: IC₅₀ = 7.8 μM. Optimized H3B-616 (25): IC₅₀ = 66 nM. View Source
• [2] Rolfe, A. et al. ACS Med. Chem. Lett. 2020, 11(6), 1305–1309. Table 1 (Core SAR): evaluation of ring size, substituents, and stereochemistry (compounds 3–12). Only 2,6-dimethylpiperazine cores achieved sub-micromolar CPS1 inhibition. View Source

Physicochemical Property Differentiation: 2,6-Dimethylpiperazine Acrylamide vs. Unsubstituted Piperazine Acrylamide

The 2,6-dimethyl substitution introduces a measurable shift in key physicochemical descriptors relative to the unsubstituted 1-(piperazin-1-yl)prop-2-en-1-one. The target compound has a molecular weight of 168.24 Da vs. ~126 Da for the unsubstituted analog; a LogP of 0.47 vs. an estimated LogP of approximately -0.5; and an Fsp³ of 0.67 vs. 0.57 . The increase in Fsp³ from 0.57 to 0.67 is of practical significance, as Fsp³ ≥0.45 is associated with improved clinical developability, and the additional stereocenters provide opportunities for chiral resolution in downstream synthesis [1]. The higher LogP of the 2,6-dimethyl derivative translates to improved organic-phase partitioning during extractive workup and silica gel chromatography, a practical advantage for multi-gram scale synthesis of advanced intermediates .

Physicochemical Profile

Head-to-head

MW 168 vs ~126 Da
LogP 0.47 vs ~−0.5
Fsp³ 0.67 vs 0.57
HBD 1 vs 2 | HBA 2 vs 2

Supports building block selection for synthesis workflow

Calculated and vendor-reported parameters; verify for specific batch

Evidence Dimension	Physicochemical property profile
Target Compound Data	MW 168.24 Da; LogP 0.47; Fsp³ 0.67; HBD 1; HBA 2 (CAS 1341695-02-0, Fluorochem purity 95%)
Comparator Or Baseline	1-(Piperazin-1-yl)prop-2-en-1-one HCl: MW 162.62 (free base ~126 Da); estimated LogP ~ -0.5; Fsp³ 0.57; HBD 2; HBA 2 (CAS 1235440-97-7, Fluorochem)
Quantified Difference	ΔMW = +42 Da; ΔLogP = +1.0 log units; ΔFsp³ = +0.10; ΔHBD = -1
Conditions	Calculated and vendor-reported physicochemical parameters

Why This Matters

The 42 Da mass increase, ~1 log unit higher lipophilicity, and reduced hydrogen bond donor count collectively improve the compound's suitability as a central building block for PROTAC and covalent inhibitor synthesis where intermediate solubility, chromatographic behavior, and membrane permeability of the final conjugate are critical selection criteria.

• [1] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J. Med. Chem. 2009, 52(21), 6752–6756. Fsp³ ≥0.45 associated with improved clinical attrition rates. View Source

Saturated Propanoyl Analog Lacks Covalent Warhead Functionality: Irreversible Target Engagement Is Unique to the Acryloyl Variant

The prop-2-en-1-one (acryloyl) group in the target compound functions as a Michael acceptor that forms an irreversible covalent bond with cysteine residues in kinase active sites, a mechanism that underpins sustained target inhibition even after drug clearance [1]. The structurally closest non-acryloyl analog, 1-(2,6-dimethylpiperazin-1-yl)propan-1-one (CAS 4204-02-8), bears a saturated propanoyl group that is incapable of covalent bond formation. This functional distinction is critical: in the FGFR inhibitor series, replacement of the acryloyl warhead with a non-electrophilic moiety abolishes irreversible inhibition and reduces cellular potency by >100-fold in FGFR-dependent proliferation assays . While the target compound itself is a building block rather than the final drug, its acryloyl group is the reactive handle that enables downstream installation of the covalent warhead into final inhibitor molecules via alkylation or conjugation chemistry .

Covalent Warhead Function

Class-level inference

Acryloyl: Michael acceptor present
Propanoyl (CAS 4204-02-8): No α,β-unsaturation
Functional yes/no distinction

Supports covalent target engagement requirement assessment

Irreversible binding mechanism requires acryloyl electrophile

Evidence Dimension	Covalent bond-forming capacity (presence/absence of Michael acceptor)
Target Compound Data	Contains α,β-unsaturated carbonyl (acryloyl): capable of Michael addition with cysteine thiols; conjugated to 2,6-dimethylpiperazine N1
Comparator Or Baseline	1-(2,6-Dimethylpiperazin-1-yl)propan-1-one (CAS 4204-02-8): saturated propanoyl group, no α,β-unsaturation, no Michael acceptor capacity
Quantified Difference	Functional yes/no; in FGFR inhibitor context, acryloyl-containing compounds show irreversible inhibition with washout-resistant target occupancy, while propanoyl analogs lack covalent engagement entirely
Conditions	The acryloyl moiety enables covalent irreversible inhibition; exemplified by PRN1371 class FGFR inhibitors where the acryloyl warhead targets a conserved cysteine (Cys488 in FGFR1)

Why This Matters

Procurement of the propanoyl analog (CAS 4204-02-8) as a substitute building block would yield final compounds devoid of the covalent mechanism of action, eliminating the pharmacodynamic advantage of sustained target inhibition that is the central premise of covalent drug discovery programs.

• [1] Venkatesan, A. M. et al. Discovery of the Irreversible Covalent FGFR Inhibitor PRN1371. J. Med. Chem. 2017. PRN1371 forms a covalent bond with Cys488 in FGFR1, providing sustained pathway suppression after drug washout. View Source

Stereochemical Differentiation: 2,6-Dimethyl Substitution Introduces Defined Cis/Trans Stereoisomerism Absent in Unsubstituted and Mono-Methyl Piperazine Acrylamides

The 2,6-dimethylpiperazine ring contains two chiral centers at positions 2 and 6, giving rise to cis (2R,6S/meso) and trans (2R,6R) stereoisomers with distinct three-dimensional architectures . This stereochemical diversity is absent in unsubstituted piperazine (no chiral centers), 4-methylpiperazine (no chiral centers), and 2-methylpiperazine (one chiral center). In the CPS1 inhibitor SAR, the (2R,6R)-2,6-dimethylpiperazine core was essential for allosteric pocket engagement, while the (2R,6S) configuration showed reduced activity, demonstrating that stereochemistry directly governs target binding [1]. Similarly, in the FGFR inhibitor patent family US10294223, the (2R,6S)-4-acryloyl-2,6-dimethylpiperazin-1-yl moiety is consistently employed as the active stereoisomer [2]. The target compound as supplied commercially (CAS 1341695-02-0, Fluorochem) contains two asymmetric atoms as a racemic mixture, providing access to both stereoisomers for SAR exploration .

Stereochemical Complexity

Class-level inference

2 chiral centers (C2, C6)
Racemic mixture; cis and trans isomers
vs 0 centers (unsubstituted)
vs 1 center (2-methyl analog)

Supports enantiomer-specific SAR exploration

Chiral HPLC or enantioselective synthesis may be required for resolution

Evidence Dimension	Number of chiral centers and stereochemical configurability
Target Compound Data	2 chiral centers (C2 and C6); exists as cis and trans stereoisomers; commercial product is racemic mixture; enables stereochemical SAR exploration
Comparator Or Baseline	1-(Piperazin-1-yl)prop-2-en-1-one: 0 chiral centers; 1-(2-Methylpiperazin-1-yl)prop-2-en-1-one: 1 chiral center; 1-(2,5-Dimethylpiperazin-1-yl)prop-2-en-1-one: 2 chiral centers but different regiochemistry
Quantified Difference	2 vs. 0 (vs. unsubstituted); 2 vs. 1 (vs. 2-methyl); 2,6- vs. 2,5-substitution pattern leads to distinct spatial presentation of the acryloyl warhead
Conditions	Stereochemistry assessed by chiral HPLC or enantioselective synthesis; biological relevance demonstrated in CPS1 (ACS Med. Chem. Lett. 2020) and FGFR (US10294223) inhibitor programs

Why This Matters

For medicinal chemistry programs that require stereochemically defined building blocks to probe target binding pockets, the 2,6-dimethylpiperazine acrylamide provides stereochemical diversity unattainable with achiral or mono-substituted piperazine acrylamides, enabling SAR studies that can differentiate the contributions of each enantiomer to potency, selectivity, and off-target profiles.

• [1] Rolfe, A. et al. ACS Med. Chem. Lett. 2020, 11(6), 1305–1309. (2R,6R) stereochemistry is essential for CPS1 allosteric inhibition; (2R,6S) shows reduced activity. Table 1 lists stereochemical comparisons. View Source
• [2] US Patent US10294223 (Principia Biopharma). Example 29 specifies (2R,6S)-4-acryloyl-2,6-dimethylpiperazin-1-yl moiety as the active stereoisomer for FGFR inhibition. View Source

Optimal Research and Industrial Application Scenarios for 1-(2,6-Dimethylpiperazin-1-yl)prop-2-en-1-one Based on Quantitative Differentiation Evidence

Covalent FGFR Inhibitor Development: Building Block for Irreversible Kinase Warheads

The compound is indicated as the key synthetic intermediate for installing the 4-acryloyl-2,6-dimethylpiperazin-1-yl warhead into pyridopyrimidine-based irreversible FGFR1–4 inhibitors, where the 2,6-dimethyl substitution enables single-digit nanomolar FGFR1 potency (IC₅₀ = 1.10 nM for Compound 29 in US10294223) that is not achievable with unsubstituted piperazine acrylamide building blocks [1]. The (2R,6S) stereochemistry provides a defined spatial orientation of the acryloyl warhead that positions it for covalent engagement with the conserved active-site cysteine (Cys488 in FGFR1), a geometric constraint that cannot be satisfied by achiral or mono-substituted piperazine alternatives [2].

PROTAC and Targeted Protein Degradation: Central Building Block for Cereblon-Recruiting KRAS G12C Degraders

As demonstrated in Araxes Pharma patent US10646488B2, the compound serves as a central building block for constructing bifunctional degraders that conjugate a cereblon-binding moiety to a KRAS G12C-targeting quinazoline ligand via the 2,6-dimethylpiperazine acrylamide linker [1]. The specific (2R,6S) stereochemistry and the acryloyl group enable both covalent engagement with KRAS G12C and presentation of the cereblon ligand for ternary complex formation. The LogP of 0.47 provides a balance between aqueous solubility for biochemical assays and membrane permeability for cellular degradation activity, a property that differs meaningfully from the more hydrophilic unsubstituted piperazine acrylamide [2].

CPS1 Allosteric Inhibitor Lead Optimization: Pharmacophoric Core for Synthetic Lethality in LKB1-Deficient NSCLC

The 2,6-dimethylpiperazine core contained within the target compound is the validated pharmacophore for allosteric CPS1 inhibition, with the optimized inhibitor H3B-616 achieving an IC₅₀ of 66 nM in biochemical assays and 0.24 μM in cellular assays [1]. The target compound provides the 2,6-dimethylpiperazine scaffold in an acryloyl-functionalized form suitable for further elaboration into amide-containing CPS1 inhibitors. SAR studies have demonstrated that the (2R,6R) stereochemistry and the 2,6-dimethyl substitution pattern are essential for allosteric pocket engagement; alternative piperazine cores (unsubstituted, 2-methyl, 2,5-dimethyl) fail to achieve sub-micromolar CPS1 inhibition [2].

Stereochemical SAR Probe: Chiral Building Block for Exploring Enantiomer-Dependent Biological Activity

With two asymmetric centers and commercial availability as a racemic mixture, the compound enables systematic exploration of stereochemistry–activity relationships in any target class where a piperazine acrylamide moiety is deployed [1]. The two chiral centers create three possible stereoisomeric configurations (cis-R,S / cis-S,R; trans-R,R; trans-S,S), each presenting the acryloyl warhead in a distinct spatial orientation. This stereochemical diversity is unavailable with achiral building blocks such as 1-(piperazin-1-yl)prop-2-en-1-one or 1-(4-methylpiperazin-1-yl)prop-2-en-1-one, and the 2,6-substitution pattern offers a different geometry than the 2,5-disubstituted regioisomer [2].

Application

Selection Property

Validation Focus

Covalent FGFR inhibitor synthesis

2,6-Dimethylpiperazine acrylamide building block

FGFR kinase panel target engagement profiling

PROTAC degrader conjugate assembly

Chiral acryloyl-piperazine linker scaffold

Ternary complex formation and degradation efficiency

CPS1 allosteric modulator research

Reported pharmacophore scaffold

CPS1 enzyme activity and binding mode studies

Enantiomer-specific SAR exploration

Racemic building block with two stereocenters

Stereoisomer activity differentiation and profiling

• [1] US Patent US10646488B2 (Araxes Pharma LLC). Conjugates of cereblon binding compounds and G12C mutant KRAS protein modulating compounds. Example 1: Synthesis of 1-((2R,6S)-4-(6-Chloro-2-(2-(Diethylamino)Ethoxy)-8-Fluoro-7-(5-Methyl-1H-Indazol-4-Yl)Quinazolin-4-Yl)-2,6-Dimethylpiperazin-1-Yl)Prop-2-En-1-One (Compound 46). View Source
• [2] Rolfe, A. et al. Discovery of 2,6-Dimethylpiperazines as Allosteric Inhibitors of CPS1. ACS Med. Chem. Lett. 2020, 11(6), 1305–1309. H3B-616 IC₅₀ = 66 nM (biochemical), 0.24 μM (cellular). Core SAR demonstrates requirement for 2,6-dimethyl substitution. View Source